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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium azide, Ca(N₃)₂, is an inorganic azide that serves as an energetic material, primarily

utilized in the synthesis of other energetic compounds, propellants, and pyrotechnics.[1] Its

utility is derived from its thermal decomposition, which yields nitrogen gas and calcium nitride

under controlled conditions.[1] However, like other metal azides, calcium azide is a hazardous

substance that is sensitive to impact, heat, and friction, posing significant risks if not handled

with appropriate precautions.[2] This guide provides a comprehensive overview of the safety

and handling protocols for calcium azide, intended for use by professionals in research and

development settings.

Physicochemical and Explosive Properties
A thorough understanding of the physical, chemical, and explosive properties of calcium azide
is fundamental to its safe handling. The following tables summarize key quantitative data.

Table 1: Physicochemical Properties of Calcium Azide
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Property Value References

Chemical Formula Ca(N₃)₂ [3]

Molar Mass 124.12 g/mol [1][2][3]

Appearance Colorless rhombic crystals [4]

Melting Point 100 °C (decomposes) [2][4]

Decomposition Temperature 150 °C [2][4]

Solubility in Water 38.1 g/100 mL (0 °C) [2]

Solubility in Other Solvents
Sparingly soluble in ethanol;

Insoluble in ether and acetone.
[2]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
14.2 kJ/mol [2]

Table 2: Explosive and Stability Properties of Calcium Azide

Property Value / Observation References

Heat of Explosion 2617 kJ/kg [4]

Detonation Velocity 770 m/s [4]

Impact Sensitivity
Sensitive to impact, may

detonate and ignite.
[2]

Friction Sensitivity
Assumed to be sensitive;

handle with non-metal tools.
[5]

Thermal Stability

Decomposes upon heating.

Onset of decomposition is

between 100-150 °C.

[6]

Decomposition Products

At 200-300 °C: Calcium nitride

(Ca₃N₂) and Nitrogen (N₂). At

300-400 °C: Calcium oxide

(CaO), Nitrogen (N₂), and

other byproducts.

[1]
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Hazard Identification and Toxicology
The primary hazards associated with calcium azide are its explosive nature and the high

toxicity characteristic of the azide ion.

Explosion Hazard: Calcium azide is a shock-sensitive and heat-sensitive explosive.[2][7][8]

It can decompose violently with the input of energy from external sources such as heat, light,

pressure, or friction.[5][9] The formation of even more sensitive and explosive heavy metal

azides is a significant risk when calcium azide comes into contact with metals such as

copper, lead, zinc, silver, or brass.[10][11]

Health Hazard: The azide ion is highly toxic, with a toxicity profile similar to that of cyanide.[5]

It can be fatal if inhaled, absorbed through the skin, or swallowed.[10] The target organs for

azide toxicity are the central nervous system, brain, cardiovascular system, kidneys, eyes,

skin, and lungs.[10] Upon contact with water or acids, calcium azide can form hydrazoic

acid (HN₃), a highly toxic, volatile, and explosive liquid that poses a severe inhalation hazard.

[8][10]

While specific toxicological data for calcium azide is limited, the known effects of sodium azide

provide a strong basis for assessing its potential health risks. Exposure to small amounts of

azides can lead to symptoms such as rapid breathing, restlessness, dizziness, weakness,

headache, nausea, vomiting, and skin burns.[7][8] High-dose exposures can result in

convulsions, low blood pressure, loss of consciousness, lung injury, and respiratory failure

leading to death.[7]

Experimental Protocols: Synthesis, Handling, and
Disposal
Strict adherence to established protocols is critical for the safe use of calcium azide in a

laboratory setting.

Synthesis of Calcium Azide
Two common methods for the synthesis of calcium azide are described below. CAUTION: The

synthesis of energetic materials should only be performed by trained personnel in a controlled

laboratory environment with appropriate safety measures in place.
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Method 1: Metathesis Reaction with Sodium Azide

This method involves the reaction of a calcium salt with sodium azide.

Reaction: CaCl₂ + 2NaN₃ → Ca(N₃)₂ + 2NaCl[1]

Procedure: A detailed, step-by-step procedure should be developed based on established

literature, ensuring rigorous drying of the final product to prevent hydration, which can alter

its reactivity.[1]

Method 2: Reaction with Hydrazoic Acid

This method involves the direct reaction of hydrazoic acid with calcium hydroxide. Extreme

caution is required due to the high toxicity and explosive nature of hydrazoic acid.

Generation of Hydrazoic Acid: Hydrazoic acid (HN₃) is first generated by the reaction of

sodium azide with an acid, such as sulfuric acid, followed by distillation under controlled

conditions.[1]

Reaction: The gaseous HN₃ is then bubbled through a suspension of calcium hydroxide in

water.[1]

Crystallization: The resulting calcium azide is precipitated by cooling the solution and is then

filtered and dried.[1]

Safe Handling and Storage
The following diagram outlines the logical workflow for the safe handling of calcium azide.
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Caption: Logical workflow for the safe handling of calcium azide.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.[7][10]

Hand Protection: Nitrile gloves should be worn.[10] For handling highly toxic materials,

double gloving or using thicker, chemical-resistant gloves is recommended.[10]

Body Protection: A lab coat, long pants, and closed-toe shoes are required.[12]

Engineering Controls:

All work with calcium azide must be conducted in a certified chemical fume hood to prevent

inhalation of dust or hydrazoic acid vapors.[10]

A safety shower and eyewash station must be readily accessible.[12]

Storage:

Store calcium azide in a cool, dry, well-ventilated area, away from heat, light, pressure, and

shock.[7][8]

Keep containers tightly closed and clearly labeled.

Store separately from incompatible materials, especially acids and heavy metals.[8]

Spill and Waste Disposal
Spill Cleanup:

Evacuate the area and prevent entry.

Wear appropriate PPE, including respiratory protection if necessary.

For small spills of solid calcium azide, carefully sweep up the material using non-metal tools

to avoid dust formation.[10]

Place the spilled material into a designated, labeled, non-metal container for hazardous

waste.[10]
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Decontaminate the spill area with a 10% sodium hypochlorite solution, followed by a

thorough wash with soap and water.

Waste Disposal:

NEVER dispose of calcium azide or its solutions down the drain. Azides can react with

metal pipes to form highly explosive metal azides.[10]

All calcium azide waste, including contaminated materials like gloves and weighing paper,

must be collected as hazardous waste in a designated, clearly labeled, non-metal container.

[13]

Azide waste streams must be kept separate from other chemical waste, especially acidic

waste, to prevent the formation of hydrazoic acid.[9]

Decontamination Procedure:

Dilute solutions of azides (≤5%) can be chemically deactivated. A common method involves

reaction with nitrous acid, which must be performed in a fume hood due to the release of toxic

nitrogen oxides.[10]

In a three-necked flask equipped with a stirrer and an addition funnel, place the aqueous

azide solution.

With stirring, add a 20% aqueous solution of sodium nitrite (containing a 40% excess relative

to the azide).[10]

Slowly add a 20% aqueous solution of sulfuric acid until the mixture is acidic. Crucially, the

acid must be added after the sodium nitrite to prevent the formation of hydrazoic acid.[10]

After the reaction is complete, the solution should be neutralized before being collected as

hazardous waste.[10]

Incompatible Materials
To prevent violent reactions and the formation of dangerously explosive compounds, calcium
azide must not come into contact with the following:
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Heavy Metals and their Salts: (e.g., copper, lead, brass, silver, mercury, zinc) Form highly

shock-sensitive and explosive metal azides.[10][11]

Acids: React to form highly toxic and explosive hydrazoic acid.[8][10]

Halogenated Solvents: (e.g., dichloromethane, chloroform) Can form explosive organic

azides.[5][10]

Carbon Disulfide, Bromine, Nitric Acid, Dimethyl Sulfate: React violently with azides.[10]

The following diagram illustrates the key incompatibilities of calcium azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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